Cas no 2172324-46-6 (4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}but-2-ynoic acid)

• Product Name: 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}but-2-ynoic acid
• CAS No: 2172324-46-6
• MF: C₂₆H₁₉IN₂O₅
• MW: 566.343939065933
• CID: 5810405
• PubChem ID: 165511614
• Update Time: 2025-06-08

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}but-2-ynoic acid
• 2172324-46-6
• EN300-1550743
• 4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-iodophenyl]formamido}but-2-ynoic acid

• Inchi： 1S/C26H19IN2O5/c27-22-14-16(25(32)28-13-5-10-24(30)31)11-12-23(22)29-26(33)34-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,11-12,14,21H,13,15H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： WJQWSIANVVKQCM-UHFFFAOYSA-N
• SMILES： IC1C=C(C(NCC#CC(=O)O)=O)C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 566.03387g/mol
• Monoisotopic Mass: 566.03387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}but-2-ynoic acid

Recent Advances in the Study of 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}but-2-ynoic acid (CAS: 2172324-46-6)

The compound 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}but-2-ynoic acid (CAS: 2172324-46-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an iodophenylformamido moiety, has shown promising potential in various applications, particularly in peptide synthesis and targeted drug delivery systems.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its stability and reactivity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The presence of the iodine atom in the molecule has also been exploited for radiolabeling applications, making it a valuable tool in imaging and diagnostic studies.

One of the key findings from recent research is the compound's ability to act as a versatile building block in the construction of complex peptide architectures. Its Fmoc-protected amino group allows for selective deprotection and subsequent coupling with other amino acids or functional groups, facilitating the synthesis of tailored peptide sequences. This property has been particularly useful in the development of peptide-based therapeutics, where precise control over molecular structure is critical.

In addition to its synthetic utility, 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}but-2-ynoic acid has been investigated for its potential biological activities. Preliminary in vitro studies have demonstrated its ability to modulate specific protein-protein interactions, suggesting possible applications in the treatment of diseases such as cancer and neurodegenerative disorders. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.

The compound's unique structural attributes also make it a candidate for use in bioconjugation strategies. Researchers have explored its reactivity with various biomolecules, including antibodies and nucleic acids, to create hybrid systems with enhanced targeting capabilities. These hybrid systems hold promise for the development of next-generation therapeutics and diagnostic tools.

Despite these advancements, challenges remain in the large-scale production and application of 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}but-2-ynoic acid. Issues such as solubility, stability under physiological conditions, and potential toxicity need to be addressed to fully realize its potential. Ongoing research is focused on overcoming these hurdles through structural modifications and formulation strategies.

In conclusion, 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}but-2-ynoic acid (CAS: 2172324-46-6) represents a promising molecule in the field of chemical biology and medicinal chemistry. Its versatility in synthesis, potential biological activities, and applications in bioconjugation make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its properties and expanding its utility in therapeutic and diagnostic applications.